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Compound of Interest

Compound Name: Levamlodipine Maleate

CAS No.: 135969-53-8

Cat. No.: B15719484

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated bioanalytical methods for the

quantification of levamlodipine, the pharmacologically active (S)-enantiomer of amlodipine, and

its corresponding (R)-enantiomer in biological matrices, primarily human plasma. The focus is

on providing a comprehensive overview of method performance, supported by experimental

data, to aid in the selection of appropriate bioanalytical strategies for pharmacokinetic,

bioequivalence, and clinical studies.

Amlodipine is a widely prescribed calcium channel blocker, and its therapeutic effects are

primarily attributed to the (S)-enantiomer, levamlodipine.[1][2] Regulatory agencies often

require the individual quantification of enantiomers if they exhibit different pharmacokinetic or

pharmacodynamic profiles.[2][3] Consequently, robust and validated bioanalytical methods for

the chiral separation and quantification of amlodipine enantiomers are crucial.
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The most prevalent and sensitive methods for the bioanalysis of levamlodipine and its

enantiomer are based on Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS). High-Performance Liquid Chromatography with UV detection (HPLC-UV) offers a

more accessible alternative, though it generally possesses lower sensitivity.[4]

Quantitative Data Summary
The following tables summarize the key performance characteristics of various validated

bioanalytical methods for amlodipine enantiomers.

Table 1: Comparison of LC-MS/MS Method Performance

Parameter Method 1 Method 2 Method 3 Method 4

Analyte(s)
(R)- & (S)-

Amlodipine

(R)- & (S)-

Amlodipine
S-Amlodipine Levamlodipine

Matrix Human Plasma Human Plasma Human Plasma Human Plasma

Sample Prep
Solid-Phase

Extraction (SPE)

Liquid-Liquid

Extraction (LLE)

Liquid-Liquid

Extraction (LLE)

Protein

Precipitation &

LLE

Linearity Range
0.05 - 50

ng/mL[3]
0.1 - 10 ng/mL

0.77 - 50.98

ng/mL[5]

50 - 10000

pg/mL[6]

LLOQ 0.05 ng/mL[3] 0.1 ng/mL 0.79 ng/mL[5] 50 pg/mL[6]

Intra-day

Precision (%CV)
≤ 15%[3]

Met acceptance

criteria
1.8 - 4.7%[5] 5.4% (max)[7]

Inter-day

Precision (%CV)
≤ 15%[3]

Met acceptance

criteria
- 4.8% (max)[7]

Accuracy (%

Nominal)
85 - 115%[3]

Met acceptance

criteria

107.1 - 111.4%

[5]

-6.7 to 3.9%

(Intra-day)[7]

Internal Standard
(R)- & (S)-

Amlodipine-d4[2]

R-AML-d4 & S-

AML-d4
Tizanidine[5]

(S)-Amlodipine-

d4[6]

Table 2: Comparison of HPLC-UV Method Performance
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Parameter Method 1

Analyte(s) Amlodipine Besylate

Matrix Human Plasma

Sample Prep Not Specified

Linearity Range 24 - 48 ng/mL

Correlation Coefficient (r²) 0.9913

Precision (%CV) Within acceptable limits

Accuracy (% Recovery) 101.61 - 102.20%

Experimental Protocols
Detailed methodologies are crucial for the replication and evaluation of bioanalytical results.

Below are representative protocols for the common sample preparation techniques and

analytical conditions.

Sample Preparation Protocols
1. Solid-Phase Extraction (SPE)

This technique is widely used for its ability to provide clean extracts.[3]

Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Strata™-

X) with 1 mL of methanol followed by 1 mL of water.[3]

Sample Pre-treatment: To 100 µL of plasma, add the internal standard. Then add 500 µL of

0.2% v/v ethanolamine in water and vortex.[1]

Loading: Load the pre-treated sample onto the conditioned cartridge.[3]

Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.

[3]

Elution: Elute the analytes with 1 mL of 0.1% formic acid in methanol.[3]
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Evaporation and Reconstitution: Evaporate the eluent to dryness under a nitrogen stream at

50°C and reconstitute the residue in 100 µL of the mobile phase.[3]

2. Liquid-Liquid Extraction (LLE)

LLE is a cost-effective and efficient method for sample clean-up.[5][8]

Sample Pre-treatment: To 0.5 mL of plasma, add 50 µL of the internal standard solution.[5]

Extraction: Add 2.5 mL of an appropriate organic solvent (e.g., ethyl acetate) and vortex for

10 minutes.[5][8]

Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

Solvent Transfer: Transfer the organic layer to a clean tube.

Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of

nitrogen and reconstitute the residue in the mobile phase.[5]

Chromatographic and Mass Spectrometric Conditions
LC-MS/MS Method

Chromatographic Column: A chiral column is essential for the separation of enantiomers.

Commonly used columns include polysaccharide-based stationary phases like Phenomenex

Lux® Cellulose-4 or Chiralcel OJ RH.[3]

Mobile Phase: The mobile phase composition is critical for achieving good peak shape and

resolution. A typical mobile phase consists of an organic solvent (e.g., acetonitrile, methanol,

or isopropyl alcohol) with a basic additive (e.g., ethanolamine, ammonia) to improve peak

shape.[3][6]

Flow Rate: Flow rates are typically in the range of 0.3 - 1 mL/min.[3][6]

Detection: Detection is performed using a tandem mass spectrometer with an electrospray

ionization (ESI) source operating in positive ion mode. Multiple Reaction Monitoring (MRM)

is used for quantification, with specific precursor-to-product ion transitions for the analytes

and internal standards.[3][6] For amlodipine, a common transition is m/z 409.3 → 237.9.[3]
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the typical experimental

workflows for the bioanalytical validation of levamlodipine enantiomers.

Sample Preparation Analysis Data Processing

Plasma Sample Add Internal
Standard

Extraction
(SPE or LLE) Evaporation Reconstitution Chiral LC Separation MS/MS Detection

(MRM) Peak Integration Calibration Curve
Generation Quantification

Click to download full resolution via product page

Bioanalytical Workflow for Levamlodipine.
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Liquid-Liquid Extraction (LLE)
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Comparison of Sample Preparation Workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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